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Compound of Interest

Compound Name: Ruthenium(1V) sulfide

Cat. No.: B080898

Essential Safety and Handling Guide for
Ruthenium(lV) Sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling of
Ruthenium(lV) sulfide (RuS:z). Adherence to these procedures is essential for ensuring
laboratory safety and operational integrity.

Immediate Safety and Hazard Information

Ruthenium(lV) sulfide is a flammable solid that can cause skin, eye, and respiratory irritation.
[1][2][3][4] A significant hazard is its reaction with water or acids, which liberates toxic hydrogen
sulfide (H2S) gas.[2][3]

Emergency First Aid:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1][3][4]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice.[1][3][4]
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][3][4]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Ruthenium(lV) sulfide.

PPE Category Specification Rationale

Chemical safety goggles
meeting EN 166 or OSHA 29
] CFR 1910.133 standards. A Protects against dust particles
Eye and Face Protection ) ]
face shield should be worn and potential splashes.
when there is a risk of

splashing.

Chemical-resistant gloves

(e.g., nitrile) and protective Prevents skin irritation and
Skin and Body Protection clothing to prevent skin contact with the flammable

exposure. A flame-resistant lab  solid.

coat should be worn.

A NIOSH-approved respirator

with a particle filter is

necessary when dust is Protects against inhalation of
Respiratory Protection generated. If there is a risk of irritating dust and toxic
hydrogen sulfide release, an hydrogen sulfide gas.

appropriate gas filter is

required.

Quantitative Data Summary

Below is a summary of the key quantitative data for Ruthenium(lV) sulfide and the associated
hazard, hydrogen sulfide.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ruthenium-sulfide
https://www.fishersci.com/store/msds?partNumber=AA4309806&productDescription=RUTHENIUM%28IV%29+SULFIDE+99.9%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43098~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2016:57:54~~Ruthenium(IV
https://pubchem.ncbi.nlm.nih.gov/compound/Ruthenium-sulfide
https://www.fishersci.com/store/msds?partNumber=AA4309806&productDescription=RUTHENIUM%28IV%29+SULFIDE+99.9%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b080898?utm_src=pdf-body
https://www.benchchem.com/product/b080898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Table 1: Physical and Chemical Properties of Ruthenium(lV) Sulfide

Property

Value

Molecular Formula

RuSz[2][5][6][7]

Molecular Weight

165.19 g/mol [2][5][6][€]

Appearance

Solid[3]

Hazard Class

4.1 (Flammable Solid)[8]

UN Number

3178[8]

Table 2: Occupational Exposure Limits for Hydrogen Sulfide (H2S)

Organization Limit Details
OSHA 20 ppm Ceiling Limit[9][10]
Peak Limit (up to 10 minutes if
50 ppm
no other exposure)[9][10]
10-minute Ceiling Limit[9][10]
NIOSH 10 ppm
[11]
8-hour Time-Weighted Average
ACGIH 1 ppm
(TWA)[12]
Short-Term Exposure Limit
5 ppm
(STEL)[12]
Immediately Dangerous to Life
NIOSH IDLH 100 ppm

or Health[9]

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:
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o Ensure a Class C dry chemical fire extinguisher and a container of powdered lime or dry
sand are readily accessible.

o Work should be conducted in a chemical fume hood or a glove box to mitigate dust and
potential Hz2S release.

o Verify that the safety shower and eyewash station are unobstructed and functional.
e Handling:

Ground and bond the container and receiving equipment to prevent static discharge.[3][4]

[e]

o

Avoid creating dust during transfer.

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4]

[e]

Store in a tightly closed container in a well-ventilated place, away from moisture and
incompatible materials like oxidizing agents.[2][3][4]

Hypothetical Experimental Protocol: Synthesis of Ruthenium Nanoparticles
This protocol is a hypothetical example for illustrative purposes.

¢ In a chemical fume hood, dissolve 0.1 g of Ruthenium(lil) chloride hydrate in 20 mL of
ethanol in an Erlenmeyer flask.

e Add a stabilizing ligand, such as hexyl sulfide, to the solution.
o Slowly add a reducing agent, like sodium borohydride, to the mixture.

» Allow the reaction to proceed under an inert atmosphere, for example by capping the flask
with a rubber septum and placing it in a vacuum desiccator.

» Monitor the reaction for color changes, which indicate nanoparticle formation.
Disposal Plan:

e Quenching (for reactive residues):
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o In a fume hood, dilute the Ruthenium(lV) sulfide-containing residue with an unreactive
solvent like toluene.

o Slowly add isopropanol to quench the material while cooling the flask in an ice bath.

o Follow with the dropwise addition of methanol, and then water, to ensure complete
neutralization.

o Waste Collection:

o Collect all contaminated materials (gloves, wipers, etc.) and the quenched residue in a
suitable, sealed container labeled as hazardous waste.

o Never open a container with residual material to the atmosphere without ensuring it is fully
guenched.

 Final Disposal:

o Dispose of the hazardous waste through an approved waste disposal plant, following all
local, regional, and national regulations.[3][4] Chemical waste generators are responsible
for proper classification and disposal.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of Ruthenium(IV)
sulfide.
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Caption: Workflow for the safe handling of Ruthenium(lV) sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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